Cas no 2411332-61-9 ((E)-N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide)

• Product Name: (E)-N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide
• CAS No: 2411332-61-9
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5356294
• PubChem ID: 146100950
• Update Time: 2025-11-06

(E)-N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172147
• (E)-N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide
• (2E)-4-(dimethylamino)-N-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]but-2-enamide

• Inchi： 1S/C17H23N3O2/c1-19(2)10-5-8-16(21)18-12-17(22)20-11-9-14-6-3-4-7-15(14)13-20/h3-8H,9-13H2,1-2H3,(H,18,21)/b8-5+
• InChI Key： NVAFVENJCPWHPP-VMPITWQZSA-N
• SMILES： O=C(CNC(/C=C/CN(C)C)=O)N1CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6

Additional information on (E)-N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide

(E)-N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide: A Comprehensive Overview

(E)-N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide, with the CAS number 2411332619, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure, which includes a dihydroisoquinoline moiety and a butenamide group, making it a valuable subject for both synthetic and applied research.

The molecular structure of this compound is characterized by its isoquinoline ring, which is partially hydrogenated to form a dihydroisoquinoline system. This structural feature contributes to the compound's stability and reactivity, making it a versatile building block in organic synthesis. The presence of the butenamide group further enhances its functional diversity, enabling interactions with various biological systems.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Researchers have explored its potential as a precursor in the development of bioactive molecules, particularly in the context of drug discovery.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a ligand in metal-catalyzed reactions has been extensively studied. Additionally, its role as an intermediate in the synthesis of more complex molecules has been highlighted in recent publications.

The pharmacological properties of this compound are also under investigation. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or cellular targets, although further research is required to confirm these findings. Its structural features make it a potential candidate for modulating biological pathways, particularly those involving protein-protein interactions.

From an environmental perspective, the compound's stability and degradation pathways are topics of interest. Understanding its behavior in different environmental conditions is crucial for assessing its potential impact on ecosystems.

In conclusion, (E)-N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-(dimethylamino)but-2-enamide represents a fascinating molecule with diverse applications and untapped potential. As research continues to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.